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Compound of Interest

Compound Name: Isobyakangelicol

Cat. No.: B600209 Get Quote

Isobyakangelicol, a furanocoumarin of significant interest to the scientific community, was first

isolated and identified in 1971 from the roots of Angelica dahurica. This guide provides an in-

depth overview of its discovery, the history of its isolation, and the methodologies involved,

tailored for researchers, scientists, and drug development professionals.

Discovery and Initial Isolation
The seminal work on the discovery of isobyakangelicol was published in 1971 by two

independent research groups. Perel'son et al. reported its isolation from Angelica dahurica in

the journal Khimiya Prirodnykh Soedinenii (Chemistry of Natural Compounds).[1] Shortly

thereafter, Saiki et al. also described the isolation of the compound, which they initially named

neobyakangelicol or anhydrobyakangelicin, from the same plant species in Yakugaku Zasshi

(Journal of the Pharmaceutical Society of Japan).[1] These initial studies laid the foundation for

all subsequent research on this furanocoumarin.

The natural sources of isobyakangelicol are primarily plants from the Angelica genus, with

Angelica dahurica being the most prominent.[1] It has also been identified in other species,

including Murraya koenigii.

Physicochemical Properties
Quantitative data on the physicochemical properties of isobyakangelicol is crucial for its

application in research and drug development. The following table summarizes key reported

values.
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Property Value Reference

Molecular Formula C₁₇H₁₆O₆

Molecular Weight 316.31 g/mol

Melting Point 108-109 °C [1]

Appearance Crystalline solid

Experimental Protocols for Isolation
The isolation of isobyakangelicol from its natural sources typically involves solvent extraction

followed by chromatographic separation. While the original 1971 papers provide the

foundational methods, modern protocols have been refined for improved yield and purity. Below

is a generalized experimental workflow based on common phytochemical isolation techniques

for furanocoumarins.

Experimental Workflow for Isobyakangelicol Isolation

Dried and Powdered
Angelica dahurica Roots

Soxhlet Extraction
(e.g., with ethanol or methanol)

Filtration and Concentration
(Rotary Evaporation) Crude Extract Silica Gel Column Chromatography

(Gradient elution with hexane-ethyl acetate) Fraction Collection and TLC Analysis Recrystallization or Preparative HPLC Pure Isobyakangelicol

Click to download full resolution via product page

Caption: A generalized workflow for the isolation of isobyakangelicol.

Detailed Methodology:

Plant Material Preparation: The roots of Angelica dahurica are collected, dried, and ground

into a fine powder to increase the surface area for extraction.

Extraction: The powdered plant material is subjected to exhaustive extraction, typically using

a Soxhlet apparatus with a solvent such as ethanol or methanol. This process is carried out

for several hours to ensure complete extraction of the desired compounds.
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Concentration: The resulting extract is filtered to remove solid plant material, and the solvent

is removed under reduced pressure using a rotary evaporator to yield a concentrated crude

extract.

Chromatographic Separation: The crude extract is then subjected to column chromatography

over silica gel. A gradient elution system, commonly a mixture of hexane and ethyl acetate

with increasing polarity, is used to separate the different components of the extract.

Fraction Collection and Analysis: Fractions are collected sequentially and analyzed by thin-

layer chromatography (TLC) to identify those containing isobyakangelicol.

Purification: The fractions rich in isobyakangelicol are combined and further purified. This

can be achieved through recrystallization from a suitable solvent or by using preparative

high-performance liquid chromatography (HPLC) to obtain the pure compound.

Structure Elucidation: The structure of the isolated compound is confirmed using

spectroscopic methods, including Nuclear Magnetic Resonance (NMR) spectroscopy (¹H

and ¹³C NMR) and Mass Spectrometry (MS).

Biological Activities and Signaling Pathways
Isobyakangelicol has been investigated for a range of biological activities, with a particular

focus on its anti-inflammatory and anti-cancer properties.

Anti-inflammatory Effects and Signaling Pathways
Research suggests that isobyakangelicol may exert its anti-inflammatory effects through the

modulation of key signaling pathways. While direct and conclusive evidence specifically for

isobyakangelicol is still emerging, studies on related furanocoumarins and extracts from

Angelica species point towards the involvement of the NF-κB (Nuclear Factor kappa-light-

chain-enhancer of activated B cells) and MAPK (Mitogen-Activated Protein Kinase) signaling

pathways. These pathways are central regulators of the inflammatory response.

Potential Anti-inflammatory Mechanism of
Isobyakangelicol
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Caption: A proposed mechanism for the anti-inflammatory action of isobyakangelicol.

This guide provides a comprehensive technical overview of the discovery and isolation of

isobyakangelicol. Further research is warranted to fully elucidate its mechanisms of action

and to explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b600209#isobyakangelicol-discovery-and-history-of-
isolation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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